Cas no 1797872-68-4 (N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide)

• Product Name: N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide
• CAS No: 1797872-68-4
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 6089181
• PubChem ID: 71809752
• Update Time: 2025-06-13

N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide
• N-(4-(3-methoxypiperidin-1-yl)phenyl)nicotinamide
• AKOS024565349
• N-[4-(3-METHOXYPIPERIDIN-1-YL)PHENYL]PYRIDINE-3-CARBOXAMIDE
• F6443-0014
• 1797872-68-4

• Inchi： 1S/C18H21N3O2/c1-23-17-5-3-11-21(13-17)16-8-6-15(7-9-16)20-18(22)14-4-2-10-19-12-14/h2,4,6-10,12,17H,3,5,11,13H2,1H3,(H,20,22)
• InChI Key： AHGUATHBKIJMNR-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(=CC=2)NC(C2C=NC=CC=2)=O)CCC1

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.5Ų

Additional information on N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide

N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide (CAS No. 1797872-68-4): A Comprehensive Overview

N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide (CAS No. 1797872-68-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the chemical properties, biological activities, and recent advancements in the research and development of N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide.

Chemical Structure and Synthesis: N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide is a complex organic molecule with a molecular formula of C₂₀H₂₅N₃O₂. The compound features a pyridine ring linked to a substituted phenyl group via an amide bond, with a 3-methoxypiperidine moiety attached to the phenyl ring. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyridine carboxylic acid intermediate, followed by coupling with the 3-methoxypiperidine derivative. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making it more suitable for large-scale production.

Biological Activities: One of the key areas of interest for N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide is its potential as a modulator of ion channels and receptors. Research has shown that this compound exhibits selective binding to specific subtypes of ion channels, such as voltage-gated potassium channels (Kv) and calcium channels (Cav). This selective binding activity has been linked to its ability to modulate neuronal excitability and reduce hyperexcitability in neurological disorders like epilepsy and neuropathic pain.

In addition to its ion channel modulating properties, N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide has also demonstrated anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play a crucial role in chronic inflammatory conditions. This dual mechanism of action—ion channel modulation and anti-inflammatory activity—makes it a promising candidate for the development of multifunctional therapeutic agents.

Clinical Applications: The potential therapeutic applications of N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide are diverse and promising. In preclinical studies, this compound has shown efficacy in reducing seizure frequency and duration in animal models of epilepsy. It has also demonstrated neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide could be developed into a novel treatment for these conditions.

Beyond neurological disorders, there is growing interest in the use of N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide for cancer therapy. Preclinical studies have shown that it can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this anti-cancer activity is thought to involve the modulation of ion channels that regulate cell cycle progression and apoptosis.

Current Research Trends: Recent advancements in computational chemistry and high-throughput screening technologies have facilitated the discovery and optimization of compounds like N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide. These technologies allow researchers to rapidly identify lead compounds with desired biological activities and optimize their pharmacological properties. For instance, molecular docking studies have been used to predict the binding modes of N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide to specific ion channel subtypes, providing valuable insights into its mechanism of action.

In addition to computational approaches, there is ongoing research into the pharmacokinetics and pharmacodynamics of N-4-(3-methoxypiperidin-1-yl)phenylpyridine-3-carboxamide. Studies have focused on optimizing its bioavailability, half-life, and tissue distribution to enhance its therapeutic efficacy while minimizing potential side effects. These efforts are crucial for advancing this compound from preclinical stages to clinical trials.

FUTURE DIRECTIONS: The future prospects for N-4-(3-methoxypiperidin-1-y l)phenylpyridine - 3 - carboxamide strong > are promising . Ongoing research aims to further elucidate its mechanisms of action , identify new therapeutic targets , and develop more potent analogs . Clinical trials are expected to provide critical data on its safety , efficacy , and optimal dosing regimens . Collaboration between academic institutions , pharmaceutical companies , and regulatory agencies will be essential for translating these findings into effective treatments for patients . p >